Cas no 1597661-92-1 (Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro-)

• Product Name: Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro-
• CAS No: 1597661-92-1
• MF: C₇H₅Cl₂FO
• MW: 195.018403768539
• CID: 5262750
• Update Time: 2025-06-18

Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro-

• Inchi： 1S/C7H5Cl2FO/c8-4-11-6-3-1-2-5(9)7(6)10/h1-3H,4H2
• InChI Key： ZNOHHCJGDITWCA-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(OCCl)=C1F

Additional information on Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro-

Introduction to Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- (CAS No. 1597661-92-1)

Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- (CAS No. 1597661-92-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive chemical structure, which includes a benzene ring substituted with a chlorine atom at the 1-position, a chloromethoxy group at the 3-position, and a fluorine atom at the 2-position. The combination of these functional groups imparts Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- with a range of interesting properties that make it valuable for various applications.

The chemical structure of Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- is particularly noteworthy due to its potential for forming stable intermediates and derivatives. The presence of the chloromethoxy group at the 3-position introduces a highly reactive site that can participate in various chemical reactions, such as nucleophilic substitution and elimination reactions. Additionally, the fluorine atom at the 2-position enhances the compound's electronic properties, making it an attractive candidate for use in advanced materials and pharmaceuticals.

Recent research has focused on the synthesis and characterization of Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- using modern synthetic methods. One notable approach involves the use of transition-metal-catalyzed reactions to achieve high yields and selectivity. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the chloromethoxy group onto the benzene ring with high efficiency. These synthetic strategies not only improve the accessibility of Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- but also provide insights into its reactivity and potential applications.

In the realm of pharmaceutical research, Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- has shown promise as a building block for the development of novel drugs. The unique combination of chlorine and fluorine substituents can influence the pharmacokinetic and pharmacodynamic properties of drug candidates. For instance, fluorine atoms are known to enhance metabolic stability and improve binding affinity to target proteins. The chloromethoxy group can serve as a versatile handle for further functionalization, allowing researchers to fine-tune the properties of drug molecules.

Several studies have explored the biological activity of Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- and its derivatives. One area of interest is their potential as inhibitors of specific enzymes involved in disease pathways. For example, researchers have investigated the ability of Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- derivatives to inhibit kinases, which are key targets in cancer therapy. Preliminary results have shown that these compounds exhibit selective inhibition of certain kinases with low micromolar IC50 values, suggesting their potential as lead compounds for further optimization.

Beyond pharmaceutical applications, Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- has also found use in materials science. The compound's ability to form stable complexes with metal ions makes it suitable for applications in coordination chemistry and catalysis. Additionally, its electronic properties have been exploited in the development of organic semiconductors and optoelectronic materials. For instance, derivatives of Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- have been incorporated into polymer-based devices to enhance their performance in terms of charge transport and light emission.

The environmental impact of Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- is another important consideration in its use and development. Recent studies have focused on understanding its biodegradability and potential toxicity to ensure its safe handling and disposal. While preliminary data suggest that Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- is relatively stable under environmental conditions, ongoing research aims to identify any long-term effects on ecosystems.

In conclusion, Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- (CAS No. 1597661-92-1) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an attractive candidate for advanced applications in pharmaceuticals, materials science, and beyond. As research continues to uncover new insights into its properties and behavior, Benzene, 1-chloro-3-(chloromethoxy)-2-fluoro- is poised to play an increasingly important role in driving innovation across multiple fields.